Cas no 1261268-77-2 (2-Hydroxy-4-(trifluoromethyl)nicotinonitrile)

• Product Name: 2-Hydroxy-4-(trifluoromethyl)nicotinonitrile
• CAS No: 1261268-77-2
• MF: C₇H₃F₃N₂O
• MW: 188.106731653214
• MDL: MFCD18375269
• CID: 1056435
• PubChem ID: 69568658
• Update Time: 2025-04-20

2-Hydroxy-4-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(trifluoromethyl)nicotinonitrile
• 2-Hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile
• 2-Oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile
• SCHEMBL5794988
• 1,2-Dihydro-2-oxo-4-(trifluoromethyl)-3-pyridinecarbonitrile
• MFCD18375269
• 3-cyano-4-trifluoromethyl-2(1h)-pyridone
• BS-49993
• DB-062444
• AKOS022183180
• E73962
• SB54388
• TXEHLXWMOPYFFF-UHFFFAOYSA-N
• 3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4-(trifluoromethyl)-
• CS-0196641
• A889695
• 2-oxo-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• 1261268-77-2

• MDL： MFCD18375269
• Inchi： 1S/C7H3F3N2O/c8-7(9,10)5-1-2-12-6(13)4(5)3-11/h1-2H,(H,12,13)
• InChI Key： TXEHLXWMOPYFFF-UHFFFAOYSA-N
• SMILES： FC(C1C=CNC(C=1C#N)=O)(F)F

Computed Properties

• Exact Mass: 188.01974721g/mol
• Monoisotopic Mass: 188.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 262 ºC
• Flash Point: 112 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles